1-Ethynyl-3-(methoxymethyl)benzene
Overview
Description
Scientific Research Applications
Polymer Synthesis
1-Ethynyl-3-(methoxymethyl)benzene derivatives have been explored in the synthesis of hyperbranched poly(ester)s with pendant hydroxy groups. These polymers, synthesized through polyaddition reactions, exhibit solubility in various organic solvents and display glass transition temperatures ranging from 59 to 131 °C, indicating their potential for diverse material applications (Nishikubo, Kudo, & Nakagami, 2006).
Host-Guest Chemistry
The compound has also been involved in the formation of inclusion complexes, where a methoxy-functionalized derivative was found to form a stable complex with benzene, stabilized by aromatic CH···O hydrogen bonds. This finding opens avenues for its use in developing novel host materials for molecular recognition and encapsulation processes (Pigge, Ghasedi, & Rath, 1999).
Organic Synthesis and Mechanistic Studies
In organic synthesis, derivatives of 1-Ethynyl-3-(methoxymethyl)benzene have been used to study the addition reactions to asymmetrically-substituted disilenes, providing insights into reaction mechanisms and regiochemistry. This research contributes to a deeper understanding of the reactivities and potential applications of alkynes in synthetic chemistry (Henry, Bourque, Vacirca, Scheschkewitz, & Baines, 2019).
Photoreactive Materials
Photolysis studies involving derivatives of 1-Ethynyl-3-(methoxymethyl)benzene have led to the discovery of novel intramolecular cycloaddition products, which highlight the potential of these compounds in the development of photoreactive materials and the study of photochemical reactions (Park & Baek, 2004).
Material Science
In material science, derivatives of 1-Ethynyl-3-(methoxymethyl)benzene have been utilized in the synthesis of nonsymmetric pillar[5]arenes and their inclusion compounds with acetonitrile. These compounds exhibit unique conformational properties and encapsulation capabilities, suggesting their utility in molecular engineering and design of new materials (Kou, Tao, Cao, Fu, Schollmeyer, & Meier, 2010).
Mechanism of Action
Target of Action
Based on its structure, it can be inferred that it may interact with proteins or enzymes that have affinity for aromatic compounds .
Mode of Action
It is known that aromatic compounds like this can undergo electrophilic aromatic substitution . In this process, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate. A proton is then removed from this intermediate, yielding a substituted benzene ring .
Biochemical Pathways
Aromatic compounds are known to participate in various biochemical reactions, including free radical bromination, nucleophilic substitution, and oxidation .
Pharmacokinetics
The molecular weight of the compound is 14619 g/mol , which suggests that it may have good bioavailability due to its relatively small size.
Result of Action
It can be inferred that its interactions with its targets could lead to changes in cellular processes, potentially influencing the function of proteins or enzymes that interact with aromatic compounds .
properties
IUPAC Name |
1-ethynyl-3-(methoxymethyl)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10O/c1-3-9-5-4-6-10(7-9)8-11-2/h1,4-7H,8H2,2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GLEKHLWDIYVFMX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1=CC(=CC=C1)C#C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
146.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Ethynyl-3-(methoxymethyl)benzene | |
CAS RN |
1339108-03-0 |
Source
|
| Record name | 1-ethynyl-3-(methoxymethyl)benzene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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